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Compound of Interest

Compound Name: 5-Bromo-2-methylaniline

Cat. No.: B1273131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties

and associated hazards of 5-Bromo-2-methylaniline. The information is curated to support

laboratory safety, handling procedures, and experimental design for professionals in research

and drug development.

Core Physical and Chemical Properties
5-Bromo-2-methylaniline, also known as 5-Bromo-o-toluidine, is an aromatic amine with the

chemical formula C₇H₈BrN.[1][2] It presents as an amber-colored liquid under standard

conditions.[3] Quantitative physical and chemical data are summarized in the table below for

ease of reference.
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Property Value Source(s)

Molecular Weight 186.05 g/mol [1]

Appearance Amber Liquid [3]

Melting Point 33 °C (lit.) [1][4]

Boiling Point 139 °C @ 17 mmHg (lit.) [1][4]

Density 1.49 g/mL at 25 °C (lit.) [1][4]

Flash Point 110 °C / 230 °F (closed cup) [1][3]

Refractive Index n20/D 1.614 (lit.) [1][4]

Hazard Identification and Safety Information
5-Bromo-2-methylaniline is classified as a hazardous chemical and requires careful handling

to mitigate risks.[3] The compound is harmful if swallowed, in contact with skin, or if inhaled.[2]

[3] It is also known to cause skin and serious eye irritation, and may lead to respiratory

irritation.[2][3] The target organ for single exposure toxicity is the respiratory system.[1][3]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard summary:
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Acute Toxicity,

Oral (Category 4)

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed.[1][2]

P264: Wash

face, hands and

any exposed skin

thoroughly after

handling.[3]

P270: Do not

eat, drink or

smoke when

using this

product.[5]

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

[1] P330: Rinse

mouth.[5]

Acute Toxicity,

Dermal

(Category 4)

GHS07

(Exclamation

Mark)

Warning H312: Harmful in

contact with skin.

[2]

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[2]

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

[1] P312: Call a

POISON

CENTER or

doctor if you feel

unwell.[5]

P362+P364:
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Take off

contaminated

clothing and

wash it before

reuse.[5]

Acute Toxicity,

Inhalation

(Category 4)

GHS07

(Exclamation

Mark)

Warning
H332: Harmful if

inhaled.[2]

P261: Avoid

breathing

dust/fume/gas/mi

st/vapours/spray.

[2] P271: Use

only outdoors or

in a well-

ventilated area.

[5] P304+P340:

IF INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[1]

Skin

Corrosion/Irritatio

n (Category 2)

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin irritation.[1]

[3]

See P280,

P302+P352,

P362+P364

above.

Serious Eye

Damage/Eye

Irritation

(Category 2)

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation.[1][3]

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[1][2]

Specific Target

Organ Toxicity —

GHS07

(Exclamation

Warning H335: May

cause respiratory

See P261, P271,

P304+P340

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.enfo.hu/en/elearning/7288
https://www.enfo.hu/en/elearning/7288
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.enfo.hu/en/elearning/7288
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.enfo.hu/en/elearning/7288
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Single Exposure

(Category 3),

Respiratory

System

Mark) irritation.[1][3] above.

P403+P233:

Store in a well-

ventilated place.

Keep container

tightly closed.

Experimental Protocols
Standardized methodologies, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD) Guidelines for the Testing of Chemicals, are

recommended for the accurate determination of physical properties. These guidelines ensure

data consistency and international acceptance.

Melting Point Determination (Capillary Method)
This protocol is a general procedure based on the capillary method, a widely accepted

technique for determining the melting point of a crystalline solid.

Sample Preparation: Ensure the 5-Bromo-2-methylaniline sample is crystalline. If it is in its

liquid state, it should be cooled to induce crystallization. The solid sample should be finely

powdered.

Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-

walled capillary tube, which is sealed at one end. The tube is tapped gently to pack the

sample at the bottom, aiming for a sample height of 1-2 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube setup, adjacent to a calibrated thermometer.

Heating and Observation:

For an unknown melting point, a rapid initial heating can be performed to determine an

approximate range.

For an accurate measurement, the sample is heated slowly, at a rate of approximately 1-2

°C per minute, as the temperature approaches the expected melting point.
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Data Recording: The temperature at which the first signs of melting are observed (the

substance begins to liquefy) and the temperature at which the entire sample has melted are

recorded. This range represents the melting point of the substance. A narrow melting point

range (0.5-1 °C) is indicative of a pure compound.

Visualizations
Safety Protocol for Handling 5-Bromo-2-methylaniline
The following diagram illustrates the necessary safety precautions and personal protective

equipment (PPE) to be used when working with 5-Bromo-2-methylaniline, based on its

hazard profile.
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Personal Protective Equipment (PPE)

Handling Procedures

Emergency Measures

Chemical Resistant Gloves

Work in a well-ventilated area
or fume hood

Safety Goggles/Face Shield Laboratory Coat Respirator (if ventilation is inadequate)

Avoid contact with skin, eyes, and clothing

Inhalation:
Move to fresh air

If inhaled

Do not eat, drink, or smoke
in the work area

Skin Contact:
Wash with soap and water

If contact occurs

Eye Contact:
Rinse with water for 15 mins

If contact occurs

Ingestion:
Seek immediate medical attention

If ingested

End: Safe Handling Complete

Start: Handling 5-Bromo-2-methylaniline

Click to download full resolution via product page

Caption: Safety workflow for handling 5-Bromo-2-methylaniline.

Experimental Workflow: Melting Point Determination
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This diagram outlines the key steps in determining the melting point of a solid compound using

the capillary method.

Start: Melting Point Determination

Prepare Sample:
Ensure solid is dry and powdered

Load Capillary Tube:
Pack 1-2 mm of sample

Place in Apparatus:
Insert tube next to thermometer

Rapid Heating (Optional):
Determine approximate melting range

Slow Heating:
Heat at 1-2 °C per minute near melting point

Approximate range known

Observe and Record:
Note temperature range from first liquid to fully melted

End: Melting Point Determined

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for melting point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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